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Compound of Interest

Compound Name: Tetrabromosilane

Cat. No.: B1584419

This guide provides essential safety information, personal protective equipment (PPE)
recommendations, and handling protocols for researchers, scientists, and drug development
professionals working with Silicon Tetrabromide (SiBra).

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with Silicon Tetrabromide (SiBra)?

Al: Silicon Tetrabromide is a corrosive and moisture-sensitive liquid.[1][2] Its primary hazards
are:

o Corrosivity: It can cause severe skin burns and eye damage upon contact.[2]

» Reactivity with Moisture: SiBra reacts violently with water and moisture in the air to produce
hydrobromic acid (HBr) and silicon dioxide.[1][3] This reaction is exothermic, meaning it
releases heat.[1] The resulting hydrobromic acid is also highly corrosive and toxic.

 Inhalation Hazard: Inhalation of SiBra vapors or the HBr fumes produced upon contact with
moisture can cause severe irritation to the respiratory tract.[1]

Q2: What happens if SiBra is exposed to air?

A2: When exposed to air, SiBra will fume due to its reaction with atmospheric moisture.[3] This
fuming is the visible release of hydrobromic acid and silicon dioxide particles.[1][3] Therefore, it
is crucial to handle this compound under an inert atmosphere.
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Q3: What are the signs of exposure to SiBra?

A3: Exposure to SiBrs can lead to immediate and delayed symptoms.

o Skin Contact: Redness, pain, and severe chemical burns.

o Eye Contact: Severe irritation, pain, and potential for permanent eye damage.

 Inhalation: Coughing, shortness of breath, and irritation of the nose and throat.[1] Higher
exposures could lead to a build-up of fluid in the lungs (pulmonary edema), which is a
medical emergency.

Q4: How should | store SiBra?

A4: SiBra must be stored in a tightly sealed container in a cool, dry, and well-ventilated area,
away from moisture and incompatible materials such as strong bases and oxidizing agents.[1]
[2] Storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent
degradation.

Troubleshooting Guide
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Issue

Potential Cause

Solution

Fuming from the SiBra

container upon opening

Exposure to ambient air and

moisture.

Immediately move the
container to an inert
atmosphere glovebox or a
fume hood with controlled
atmospheric conditions before
opening. Ensure all
subsequent handling is

performed under inert gas.

Unexpected heat generation

during a reaction

Reaction with residual
moisture in the glassware or

solvents.

Ensure all glassware is
rigorously dried (e.g., flame-
dried or oven-dried) and
cooled under an inert
atmosphere before use. Use

anhydrous solvents.

White solid precipitate forming
in the SiBra4 bottle

Gradual hydrolysis due to

improper sealing or storage.

The white solid is likely silicon
dioxide. The purity of the SiBra
may be compromised. It is
recommended to use a fresh,
unopened bottle for sensitive

reactions.

Irritation to the respiratory tract
despite working in a fume
hood

Inadequate fume hood sash

height or improper airflow.

Ensure the fume hood sash is
at the recommended height
and the airflow is functioning
correctly. Always work with the
sash as low as possible.
Consider using a respirator
with an appropriate acid gas

cartridge.

Personal Protective Equipment (PPE) Selection

A systematic approach to selecting PPE is crucial when handling SiBra. The following diagram

illustrates the decision-making process.
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PPE Selection Workflow for Handling SiBr4

Hazard Assessment

Start: Handling SiBr4

Assess Hazards:

- Corrosive
- Moisture-sensitive
- Forms HBr

itigate with

Engineering Controls

Use Engineering Controls

upplement with
Personal Protective Equipment
S —
—_
Inert Atmosphere Glovebox
Chemical Fume Hood (for moisture-sensitive operations)
EyelFace Protection Hand Protection: Body Protection: Respiratory Protection:
- Chemical splash goggles - Chemical-resistant gloves - Lab coat (If ventilation is insufficient or during spills)
- Face shield (e.g., Nitrile, Neoprene) - Chemical-resistant apron - Respirator with acid gas cartridge

Click to download full resolution via product page
PPE Selection Workflow for Handling SiBr4

Quantitative Data Summary
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Since specific occupational exposure limits for SiBra are not established, the limits for its
primary hydrolysis product, Hydrogen Bromide (HBr), should be considered as a reference for
assessing inhalation risks.

Substance Agency Exposure Limit Type

Silicon Tetrabromide OSHA, NIOSH,
Not Established

(SiBra) ACGIH
) PEL (Permissible
Hydrogen Bromide o
(HE") OSHA 3 ppm (10 mg/m3) Exposure Limit) -
r
Ceiling

REL (Recommended
NIOSH 3 ppm (10 mg/m3) Exposure Limit) -

Ceiling

TLV (Threshold Limit
ACGIH 2 ppm

Value) - Ceiling

e Ceiling Limit: This concentration should not be exceeded during any part of the working
exposure.

Experimental Protocol: General Handling of SiBra

This protocol outlines the general steps for safely handling SiBra in a laboratory setting. This
should be adapted as necessary for specific experimental procedures.

1. Preparation and Precautionary Measures:

e Ensure a certified chemical fume hood is available and functioning correctly. For highly
moisture-sensitive procedures, an inert atmosphere glovebox is recommended.

o Locate the nearest safety shower and eyewash station and confirm they are accessible.

o Have a spill kit readily available, containing an absorbent material suitable for corrosive
liquids (e.g., vermiculite, sand). Do not use water.

» Review the Safety Data Sheet (SDS) for SiBra before starting work.

2. Personal Protective Equipment (PPE):
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Wear a flame-resistant lab coat over long-sleeved clothing and closed-toe shoes.

Don chemical-resistant gloves (e.g., nitrile or neoprene). Consider double-gloving for added
protection.

Wear chemical splash goggles and a face shield.

If there is a risk of inhalation exposure, use a NIOSH-approved respirator with a cartridge for
acid gases.

. Handling and Dispensing:

All manipulations of SiBrs should be performed in a chemical fume hood or glovebox.
Use oven-dried or flame-dried glassware that has been cooled under an inert gas (e.g.,
nitrogen or argon).

Transfer SiBra using a dry syringe or cannula under a positive pressure of an inert gas.

If transferring from a sealed bottle, use a septum and maintain an inert atmosphere in the
headspace.

Dispense the required amount slowly and carefully to avoid splashing.

. Reaction Setup:

If the reaction is sensitive to moisture, it should be conducted under an inert atmosphere.
Add SiBra to the reaction mixture slowly and in a controlled manner. Be aware that the
reaction of SiBra with protic solvents or reagents can be vigorous.

. Waste Disposal and Decontamination:

All waste containing SiBra or its byproducts must be treated as hazardous waste.

Quench any residual SiBra carefully by slowly adding it to a stirred, cooled solution of a weak
base (e.g., sodium bicarbonate) in a fume hood. This process is exothermic and will release
HBr gas, so it must be done with extreme caution.

Decontaminate all glassware that has come into contact with SiBra. Rinse with an inert
solvent (e.g., hexane) before carefully washing with a basic solution and then water.

. Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.
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 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Spill: Evacuate the area. For a small spill, if properly trained and equipped, cover the spill
with a dry, inert absorbent material. For a large spill, or if you are not equipped to handle it,
evacuate the area and contact emergency services. Do not use water to clean up a spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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